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Compound of Interest

Compound Name: Tetraphenoxysilane

Cat. No.: B073000

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical and physical
properties of Tetraphenyl Orthosilicate (CAS No. 1174-72-7). While this document will detail
available information regarding its synthesis, purification, and analytical characterization, it is
important to note that publicly available data on its biological activity, mechanism of action, and
specific effects on signaling pathways are currently limited. This guide aims to consolidate the
existing knowledge and provide a framework for future research and development.

Chemical Identification and Physical Properties

Tetraphenyl orthosilicate, also known as tetraphenoxysilane, is an organosilicon compound
with the central silicon atom bonded to four phenoxy groups.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 1174-72-7
Molecular Formula C24H2004Si

Molecular Weight 400.50 g/mol [1]
IUPAC Name Tetraphenyl silicate
Synonyms Tetraphenoxysilane, Phenyl silicate

Table 2: Physicochemical Properties

Property Value Source
) Solid, white powder or light
Physical State ) ) PubChem
pink chunky solid.[2]
Melting Point 47-50 °C (117-122 °F) ChemSrc[3]
- _ 467.3 +18.0 °C at 760
Boiling Point ChemSrc
mmHg[3]
Density 1.2+ 0.1 g/lcm3[3] ChemSrc
Flash Point 160.4 + 23.1 °C[3] ChemSrc
Insoluble in water.[4] Soluble in
N most common organic solvents CAMEO Chemicals, Google
Solubility

like benzene, acetone, and

ether.

Patents

Vapor Pressure

0.0 + 1.1 mmHg at 25°C

ChemSrc[3]

Synthesis and Purification

Synthesis

The primary method for synthesizing tetraphenyl orthosilicate involves the reaction of silicon

tetrachloride (SiCls) with phenol (CeHsOH)[5]. The overall reaction is as follows:
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SiCla + 4 CeHsOH — Si(OCesHs)4 + 4 HCI
A general experimental protocol, based on descriptions in patent literature, is provided below.
Experimental Protocol: Synthesis of Tetraphenyl Orthosilicate

o Reaction Setup: A reaction vessel equipped with a stirrer, reflux condenser, and a dropping
funnel is charged with a suitable inert solvent such as toluene or xylene.

e Reactant Addition: Phenol is dissolved in the solvent. Silicon tetrachloride is then added
dropwise to the phenol solution while stirring. The reaction is exothermic, and the addition
rate should be controlled to maintain a manageable reaction temperature. To drive the
reaction to completion and remove the hydrogen chloride byproduct, a stream of inert gas
(e.g., nitrogen) can be bubbled through the reaction mixture, or a base (e.g., pyridine) can be
added to act as an HCI scavenger.

e Reaction Conditions: The reaction mixture is typically heated to reflux for several hours to
ensure complete reaction. The progress of the reaction can be monitored by the cessation of
HCI evolution.

o Work-up: After cooling, the reaction mixture may be filtered to remove any precipitated salts
(if a base was used). The solvent is then removed under reduced pressure to yield the crude
tetraphenyl orthosilicate.

Silicon Tetrachloride

— " q Purification -
Reaction Vessel >| Heating (Reflux) (Distillation/Recrystallization) Tetraphenyl Orthosilicate
Inert Solvent
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Figure 1: General workflow for the synthesis of Tetraphenyl Orthosilicate.

Purification

Recrystallization is a common method for purifying solid organic compounds like tetraphenyl
orthosilicate. The choice of solvent is critical for successful purification.

Experimental Protocol: Recrystallization of Tetraphenyl Orthosilicate

e Solvent Selection: A suitable solvent is one in which tetraphenyl orthosilicate has high
solubility at elevated temperatures and low solubility at room temperature or below. Common
solvents to screen for recrystallization include ethanol, isopropanol, or mixed solvent
systems like hexane/ethyl acetate[6].

» Dissolution: The crude tetraphenyl orthosilicate is dissolved in a minimal amount of the
chosen hot solvent to form a saturated solution.

» Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered through
a pre-heated funnel to remove them.

o Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed to room
temperature, followed by further cooling in an ice bath to maximize crystal formation[7][8][9]
[10][11].

« |solation and Drying: The purified crystals are collected by vacuum filtration, washed with a
small amount of cold solvent, and then dried under vacuum to remove any residual solvent.

Analytical Characterization

While specific spectral data for tetraphenyl orthosilicate is not readily available in the searched
literature, standard analytical techniques can be employed for its characterization. The
following sections describe the expected methodologies.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used to determine the purity of tetraphenyl orthosilicate and identify any volatile
impurities.
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Experimental Protocol: GC-MS Analysis

o Sample Preparation: A dilute solution of tetraphenyl orthosilicate is prepared in a suitable
volatile solvent (e.g., dichloromethane or ethyl acetate).

o GC Conditions: A gas chromatograph equipped with a capillary column (e.g., a non-polar or
medium-polarity column like DB-5ms) is used. The oven temperature program would
typically start at a low temperature, ramp up to a high temperature to ensure elution of the
compound, and then hold.

o MS Conditions: An electron ionization (EI) source is commonly used. The mass spectrometer
would be set to scan a mass range appropriate for the molecular weight of tetraphenyl
orthosilicate and its expected fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are essential for confirming the structure of the synthesized
compound.

Experimental Protocol: NMR Analysis

o Sample Preparation: A small amount of the purified tetraphenyl orthosilicate is dissolved in a
deuterated solvent, typically chloroform-d (CDCIs), in an NMR tube.

e 1H NMR: The spectrum is expected to show signals in the aromatic region (approximately
7.0-8.0 ppm) corresponding to the protons of the four phenyl groups.

e 13C NMR: The spectrum will show characteristic signals for the aromatic carbons. The carbon
atoms directly attached to the oxygen will appear at a different chemical shift compared to
the other aromatic carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR Analysis
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» Sample Preparation: A small amount of the solid sample can be analyzed directly using an
Attenuated Total Reflectance (ATR) accessory, or a KBr pellet can be prepared.

o Expected Absorptions: The FTIR spectrum of tetraphenyl orthosilicate is expected to show
characteristic absorption bands for:

o Si-O-C stretching vibrations.
o Aromatic C-H stretching and bending vibrations.
o C=C stretching vibrations of the aromatic rings.

Table 3: Expected FTIR Peak Assignments

Wavenumber (cm—?) Assignment

~3100-3000 Aromatic C-H stretch

~1600, ~1490 Aromatic C=C stretch

~1240 Aryl-O stretch

~1100-900 Si-O-C stretch

~900-675 Aromatic C-H out-of-plane bend

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound.

Experimental Protocol: Mass Spectrometry Analysis

« lonization: Electron lonization (El) is a common method for volatile compounds. Electrospray
ionization (ESI) could also be used if the compound is introduced in solution.

o Expected Fragmentation: The molecular ion peak [M]* at m/z 400.1 would be expected.
Fragmentation may involve the loss of phenoxy radicals (*OCeHs) or phenol molecules
(HOCe&HSs).
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Biological Activity and Signaling Pathways

Extensive searches of the scientific literature did not yield specific data on the biological
activity, mechanism of action, or effects on signaling pathways of Tetraphenyl Orthosilicate
(CAS 1174-72-7). Research in this area has predominantly focused on the biological effects of
silica (SiOz2), silica nanopatrticles, and silicate ions in general.

Studies on silica nanoparticles have indicated that they can induce cellular responses,
including cytotoxicity and the activation of inflammatory signaling pathways such as the Tumor
Necrosis Factor (TNF) and Mitogen-Activated Protein Kinase (MAPK) pathways in various cell
lines[11]. However, it is crucial to emphasize that these findings are not directly applicable to
tetraphenyl orthosilicate, which is a distinct molecular entity with different physicochemical
properties.

The lack of specific biological data for tetraphenyl orthosilicate presents an opportunity for
future research to explore its potential bioactivity, including its cytotoxicity against cancer cell
lines and its influence on key cellular signaling cascades.
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Figure 2: A simplified representation of the TNF-MAPK signaling pathway, which is known to
be affected by some silica-based materials, but has not been studied in the context of
Tetraphenyl Orthosilicate.
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Safety and Handling

Based on general safety data for related organosilicate compounds, the following handling
precautions are recommended.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses
with side-shields, and a lab coat.

¢ Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation
of any dust or vapors.

¢ Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.

Storage: Store in a tightly closed container in a dry and cool place.

Conclusion

Tetraphenyl orthosilicate is a well-defined organosilicon compound with established chemical
and physical properties. While methods for its synthesis and purification are based on standard
organic chemistry principles, detailed experimental protocols and specific analytical data are
not widely published. A significant gap exists in the understanding of its biological activity and
potential effects on cellular signaling pathways. This guide provides a comprehensive summary
of the currently available information and highlights areas where further research is needed to
fully characterize this compound, particularly for its potential applications in drug development
and other life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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